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Abstract
This technical guide provides a summary of the available physicochemical properties of 4-(3-
Methyl-4-nitrophenyl)morpholine. Due to the limited publicly available data for this specific

compound, this document also includes information on closely related analogs to provide a

comparative context for researchers. The guide is intended for professionals in drug

development and scientific research who are interested in the characteristics and potential

applications of nitrophenyl-morpholine derivatives.

Introduction
4-(3-Methyl-4-nitrophenyl)morpholine is a substituted aromatic heterocyclic compound. The

morpholine moiety is a common scaffold in medicinal chemistry, known for its favorable

pharmacokinetic properties. The nitrophenyl group is a versatile functional group that can be a

precursor for various other functionalities, making this compound a potentially useful

intermediate in the synthesis of more complex molecules. This guide aims to consolidate the

known information about this compound.
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Physicochemical Properties
Detailed experimental data on the physicochemical properties of 4-(3-Methyl-4-
nitrophenyl)morpholine are not readily available in the public domain. However, some basic

molecular identifiers have been established.

Core Data for 4-(3-Methyl-4-nitrophenyl)morpholine
Property Value Source

CAS Number 220679-09-4 [1]

Molecular Formula C₁₁H₁₄N₂O₃ [2][3]

Molecular Weight 222.25 g/mol [2]

Appearance No data available [4]

Melting Point No data available [4]

Boiling Point No data available [4]

Solubility No data available

pKa No data available

logP No data available

Comparative Data for Related Compounds
To provide some context, the following table summarizes the physicochemical properties of

structurally similar compounds. These values can offer an approximation of the expected

properties for 4-(3-Methyl-4-nitrophenyl)morpholine.
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Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

4-(4-

Nitrophenyl)

morpholine

10389-51-2 C₁₀H₁₂N₂O₃ 208.21 152 386.2±37.0

4-(3-

Nitrophenyl)

morpholine

116922-22-6 C₁₀H₁₂N₂O₃ 208.22
No data

available
365.5±37.0

4-(4-

Nitrophenyl)

morpholin-3-

one

446292-04-2 C₁₀H₁₀N₂O₄ 222.20
No data

available
516.8

4-(3-Amino-4-

nitrophenyl)m

orpholine

54998-00-4 C₁₀H₁₃N₃O₃ 223.23 187.5 469.7

Experimental Protocols
Specific, detailed experimental protocols for the synthesis and analysis of 4-(3-Methyl-4-
nitrophenyl)morpholine are not described in the currently available scientific literature.

However, a general synthetic approach for N-arylation of morpholine is well-established.

General Synthesis of N-Aryl Morpholines
A common method for the synthesis of N-aryl morpholines is the nucleophilic aromatic

substitution reaction between an activated aryl halide and morpholine.

Aryl Halide +
Morpholine

Base
Solvent

Heat

Reaction
4-(Aryl)morpholine Workup &

Purification Pure Product

Click to download full resolution via product page
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General workflow for N-aryl morpholine synthesis.

Procedure Outline:

Reaction Setup: An appropriate aryl halide (e.g., a substituted fluoro- or chloro-nitrobenzene)

and morpholine are dissolved in a suitable solvent (e.g., DMSO, acetonitrile, or an alcohol).

Base Addition: A base (e.g., K₂CO₃, Na₂CO₃, or an organic base like triethylamine) is added

to the mixture to act as a proton scavenger.

Heating: The reaction mixture is heated to a temperature typically ranging from 80°C to

120°C and stirred for several hours until the reaction is complete, as monitored by

techniques like TLC or HPLC.

Workup: Upon completion, the reaction mixture is cooled, and the product is isolated. This

often involves pouring the mixture into water to precipitate the product or extracting the

product with an organic solvent.

Purification: The crude product is then purified, commonly by recrystallization from a suitable

solvent or by column chromatography.

Biological Activity and Signaling Pathways
There is no specific information available in the scientific literature regarding the biological

activity or the signaling pathways associated with 4-(3-Methyl-4-nitrophenyl)morpholine.

Generally, morpholine-containing compounds have a wide range of biological activities, and the

nitrophenyl group can also contribute to or be a precursor for biologically active moieties. The

nitroaromatic group is known to be a structural alert in medicinal chemistry, and its potential for

bioreduction to reactive intermediates is a factor to consider in drug design.

Conclusion
4-(3-Methyl-4-nitrophenyl)morpholine is a compound for which basic molecular identifiers

are known. However, a comprehensive profile of its physicochemical properties, detailed

experimental protocols for its synthesis and analysis, and any assessment of its biological

activity are not currently available in the public domain. Researchers interested in this

compound may need to perform their own experimental characterization. The data provided for
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related compounds can serve as a useful, albeit approximate, guide for such investigations.

Further research is required to fully elucidate the properties and potential applications of this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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